Fmoc-Aph(Hor)-OH
Overview
Description
“Fmoc-Aph(Hor)-OH” is an organic compound . It is also known as “(S)-2- (Fmoc-amino)-3- [4- [ (S)-2,6-dioxohexahydropyrimidine-4-carboxamido]phenyl]propanoic Acid” and “N- [ (9H-Fluoren-9-ylMethoxy)carbonyl]-4- [ [ [ (4S)-hexahydro-2,6-dioxo-4-pyriMidinyl]carbonyl]aMino]-L-phenylalanine” among others .
Synthesis Analysis
The synthesis of “this compound” is quite complex and usually requires multiple steps . A possible method of synthesis involves stages of compound synthesis, including the synthesis of fluorenylmethoxycarbonyl compounds, 4- [ (4S)-hexahydro-2,6-dioxo-4-pyrimidinyl]carbonyl compounds, and the reaction of L-phenylalanine with an amino functional group .Molecular Structure Analysis
The molecular structure of “this compound” is described by the linear formula C29H26N4O7 . The molecular weight is 542.54 g/mol .Physical and Chemical Properties Analysis
“this compound” is a solid compound with a density of 1.412±0.06 g/cm3 (Predicted) . It has a melting point of >222°C (dec.) . It has slight solubility in DMSO (with ultrasonic treatment) and methanol (with heating and ultrasonic treatment) .Scientific Research Applications
Solid-phase Synthesis Applications
Fmoc-Aph(Hor)-OH is used in the solid-phase synthesis of peptides. Ishibashi and Kitamura (2009) developed a method for the solid-phase synthesis of Fmoc-(GlyP(OBn))(6)-OH/DIEA, a new type of unnatural peptide alpha-amino phosphonic acid oligomer (APO), demonstrating the compound's utility in synthesizing protected forms of peptides (Ishibashi & Kitamura, 2009).
Biomedical Material Development
Research by Schnaider et al. (2019) highlights the use of Fmoc-decorated self-assembling building blocks, such as Fmoc-pentafluoro-l-phenylalanine-OH, in developing antibacterial and anti-inflammatory biomedical materials. This research demonstrates the potential of this compound in creating enhanced nanoassemblies for biomedical applications (Schnaider et al., 2019).
Proteomics in Animal and Food Sciences
In the context of proteomics in animal and food sciences, Almeida et al. (2014) discuss the potential applications of proteomics, including the use of this compound related compounds, in animal production and health research. This study sheds light on the broader implications of such compounds in scientific research beyond traditional biomedical fields (Almeida et al., 2014).
Hydrogel and Nanomaterial Development
Roy and Banerjee (2012) developed a hydrogel using Fmoc-protected amino acid-based hydrogels, which can be used to incorporate and disperse functionalized single-walled carbon nanotubes. This research underscores the significance of this compound in creating hybrid hydrogels for various applications (Roy & Banerjee, 2012).
Applications in Supramolecular Gels
Croitoriu et al. (2021) explored the use of Fmoc-functionalized amino acids, like Fmoc-Lys(FMOC)-OH, in creating supramolecular gels with antibacterial properties. This study provides insights into the application of this compound in developing new materials with antimicrobial activity (Croitoriu et al., 2021).
Biocatalytic Self-Assembly
Thornton et al. (2013) report on the biocatalytic self-assembly and hydrogelation of Fmoc-tyrosine (Fmoc-Y), providing insights into the use of this compound in enzymatic activation and self-assembly processes (Thornton et al., 2013).
Future Directions
Mechanism of Action
Target of Action
The 9-fluorenylmethyloxycarbonyl (Fmoc) group is commonly used in peptide synthesis as a protective group for the amino group . The primary target of the Fmoc group is the amino group of amino acids and peptides .
Mode of Action
The Fmoc group protects the amino group during peptide synthesis, preventing unwanted side reactions . It is removed under basic conditions, allowing the amino group to participate in peptide bond formation .
Biochemical Pathways
The Fmoc group plays a crucial role in solid-phase peptide synthesis, a common method for producing peptides in the laboratory . The Fmoc group’s presence and removal are key steps in the iterative process of peptide chain elongation .
Result of Action
The primary result of the Fmoc group’s action is the successful synthesis of peptides with the correct sequence of amino acids .
Action Environment
The action of the Fmoc group is influenced by the pH of the environment. It remains attached to the amino group under acidic and neutral conditions, but is removed under basic conditions .
Properties
IUPAC Name |
(2S)-3-[4-[[(4S)-2,6-dioxo-1,3-diazinane-4-carbonyl]amino]phenyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H26N4O7/c34-25-14-23(31-28(38)33-25)26(35)30-17-11-9-16(10-12-17)13-24(27(36)37)32-29(39)40-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-12,22-24H,13-15H2,(H,30,35)(H,32,39)(H,36,37)(H2,31,33,34,38)/t23-,24-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYZSMQUWFLKJFB-ZEQRLZLVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC(=O)NC1=O)C(=O)NC2=CC=C(C=C2)CC(C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H](NC(=O)NC1=O)C(=O)NC2=CC=C(C=C2)C[C@@H](C(=O)O)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H26N4O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00857011 |
Source
|
| Record name | 4-{[(4S)-2,6-Dioxohexahydropyrimidine-4-carbonyl]amino}-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00857011 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
542.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1253282-31-3 |
Source
|
| Record name | 4-{[(4S)-2,6-Dioxohexahydropyrimidine-4-carbonyl]amino}-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-phenylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00857011 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | L-Phenylalanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-[[[(4S)-hexahydro-2,6-dioxo-4-pyrimidinyl]carbonyl]amino]- | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(4-((S)-2,6-dioxohexahydropyrimidine-4-carboxamido)phenyl)propanoic acid | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HE42899KS3 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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